Cas no 2241107-51-5 ((1S)-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol)

• Product Name: (1S)-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol
• CAS No: 2241107-51-5
• MF: C₇H₁₁N₃O₂
• MW: 169.181141138077
• MDL: MFCD31667014
• CID: 5685246
• PubChem ID: 138039648
• Update Time: 2025-07-16

(1S)-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-1-[1-(oxetan-3-yl)-1H-1,2,3-triazol-4-yl]ethan-1-ol
• (1S)-1-[1-(Oxetan-3-yl)triazol-4-yl]ethanol
• 2241107-51-5
• EN300-2491766
• (1S)-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol

• MDL： MFCD31667014
• Inchi： 1S/C7H11N3O2/c1-5(11)7-2-10(9-8-7)6-3-12-4-6/h2,5-6,11H,3-4H2,1H3/t5-/m0/s1
• InChI Key： HSWLMFJCVTWSCO-YFKPBYRVSA-N
• SMILES： O1CC(C1)N1C=C([C@H](C)O)N=N1

Computed Properties

• Exact Mass: 169.085126602g/mol
• Monoisotopic Mass: 169.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 60.2Ų

Additional information on (1S)-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol

Compound Introduction: (1S)-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol (CAS No: 2241107-51-5)

The compound (1S-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol) with the CAS number 2241107-51-5 represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential applications in drug discovery and medicinal chemistry. The combination of an oxetan ring and a 1,2,3-triazole moiety provides a versatile scaffold for the development of novel bioactive agents.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the design of therapeutic molecules. The oxetan-3-yl group is particularly intriguing because of its strained three-membered ring structure, which can enhance the reactivity and binding affinity of the compound towards biological targets. This feature has been exploited in various drug development programs to improve pharmacokinetic properties and reduce off-target effects.

The 1,2,3-triazole ring, on the other hand, is well-known for its stability and versatility in medicinal chemistry. It serves as a key pharmacophore in numerous approved drugs and is often incorporated into molecules to enhance their biological activity. The presence of both these structural elements in (1S-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol) suggests that it may exhibit a unique set of properties that could be beneficial for therapeutic applications.

The stereochemistry at the chiral center (indicated by (1S)) is another critical aspect of this compound. Chiral drugs often exhibit different biological activities depending on their stereochemical configuration, making the precise control of stereochemistry essential for drug development. The enantiomeric purity of (1S-1-1-(oxetan-3-yl)-1H-1,2,3-triazol-4-ylethan-1-ol) must be carefully controlled to ensure optimal pharmacological effects.

Recent studies have highlighted the potential of oxetane derivatives as scaffolds for drug discovery. The strained nature of the oxetane ring can facilitate conformational flexibility, which may enhance binding to biological targets. Additionally, oxetane derivatives have been shown to exhibit favorable pharmacokinetic properties, including improved solubility and bioavailability. These characteristics make them attractive candidates for further development as therapeutic agents.

The 1,2,3-triazole moiety in (1S-1-1-(oxetan-3-ylium)]-lethan-l-one) also contributes to its potential as a bioactive molecule. Triazole-based compounds have been widely studied for their antimicrobial, antiviral, and anti-inflammatory properties. The incorporation of this motif into a molecule can enhance its biological activity and provide a basis for developing new drugs with improved efficacy.

In conclusion, (1S-l-l-(_^>oxetan>>>>)lethan-l-one (CAS No: _^>2241107>>) is a promising compound with significant potential in pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive candidate for further research and development. As our understanding of heterocyclic chemistry continues to evolve, compounds like this one are likely to play an increasingly important role in the discovery and development of new therapeutic agents.